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Compound of Interest

Compound Name: 2-cyano-N-hexylacetamide

Cat. No.: B1352038 Get Quote

Essential Safety and Handling Guide for 2-
cyano-N-hexylacetamide
Disclaimer: No specific Safety Data Sheet (SDS) is publicly available for 2-cyano-N-
hexylacetamide. The following guidance is based on the known hazards of its primary

functional groups: the cyano group and the acetamide group. This information is intended as a

starting point for a comprehensive, site-specific risk assessment to be conducted by qualified

personnel.

Hazard Assessment
Due to the presence of a cyano (-CN) group, 2-cyano-N-hexylacetamide must be treated as a

potentially highly toxic substance. The primary hazards are associated with the properties of

cyanides and acetamides.

Cyano Group Hazards: Compounds containing a cyano group can be toxic if swallowed,

inhaled, or absorbed through the skin.[1] A significant danger is the potential for the release

of highly toxic hydrogen cyanide (HCN) gas if the compound comes into contact with acids.

[2][3][4]

Acetamide Group Hazards: Acetamide and its derivatives can cause skin, eye, and

respiratory irritation.[5][6] Some acetamides are suspected carcinogens.[5]
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Based on these structural alerts, 2-cyano-N-hexylacetamide should be handled with stringent

safety measures to prevent any route of exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the researcher and

the chemical.

Table 1: Personal Protective Equipment for Handling 2-cyano-N-hexylacetamide

PPE Category Specification
Rationale and Best
Practices

Hand Protection

Chemical-resistant nitrile

gloves. Double-gloving is

strongly recommended.[2][3]

Provides robust protection

against skin contact. Inspect

gloves for any signs of

degradation before use.[5]

Contaminated gloves must be

disposed of as hazardous

waste.[2][5]

Eye & Face Protection
Chemical safety goggles and a

full-face shield.[2][3][5]

Protects against splashes,

dust, and aerosols that could

cause serious eye irritation or

injury.[7]

Body Protection

A chemical-resistant lab coat

worn over long-sleeved

clothing and closed-toe shoes.

[2]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and acid

gases.[5]

To be used within a chemical

fume hood to prevent

inhalation of dust or potential

vapors.[5]
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All manipulations of 2-cyano-N-hexylacetamide must be performed within a certified chemical

fume hood to minimize inhalation exposure.[2][3][4]

Experimental Workflow

1. Preparation Phase 2. Handling Phase (in Fume Hood) 3. Post-Handling & Decontamination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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